Cas no 91625-99-9 (5-benzyl-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),10,12-tetraene-4,6-dione)

• Product Name: 5-benzyl-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),10,12-tetraene-4,6-dione
• CAS No: 91625-99-9
• MF: C₁₇H₁₂N₂O₃
• MW: 292.2887840271
• CID: 4314134
• PubChem ID: 7120059
• Update Time: 2025-07-08

5-benzyl-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),10,12-tetraene-4,6-dione Chemical and Physical Properties

Names and Identifiers

• Benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione, 3-(phenylmethyl)-
• SMR000559758
• AKOS001764395
• 3-benzyl-1H-[1]benzofuro[3,2-d]pyrimidine-2,4-dione
• 91625-99-9
• CHEMBL1357832
• HMS2853H24
• 3-benzyl[1]benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione
• F1608-0097
• MLS001197788
• DTXSID201332135
• 3-benzylbenzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 5-benzyl-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),10,12-tetraene-4,6-dione

• Inchi： 1S/C17H12N2O3/c20-16-15-14(12-8-4-5-9-13(12)22-15)18-17(21)19(16)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,18,21)
• InChI Key： YLQGGKNETDNNNB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C(=O)C2OC3=CC=CC=C3C=2N1

Computed Properties

• Exact Mass: 292.08479225Da
• Monoisotopic Mass: 292.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-benzyl-8-oxa-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),10,12-tetraene-4,6-dione

Introduction to 5-benzyl-8-oxa-3,5-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),10,12-tetraene-4,6-dione (CAS No. 91625-99-9)

The compound 5-benzyl-8-oxa-3,5-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),10,12-tetraene-4,6-dione, identified by the CAS number 91625-99-9, represents a fascinating molecule with a complex and intricate structural framework. This tricyclic heterocyclic system features a benzyl substituent and multiple oxygen and nitrogen atoms embedded within its fused ring system, making it a subject of significant interest in synthetic chemistry and medicinal research.

The structural motif of this compound is characterized by its high degree of complexity, which arises from the interplay of three distinct cycloalkane rings interconnected through oxygen and nitrogen atoms. This arrangement creates a unique three-dimensional topology that influences its chemical reactivity and potential biological interactions. The presence of the 8-oxa group introduces an oxygen atom into the core structure, which can participate in hydrogen bonding or other polar interactions, while the 3,5-diaza moiety adds nitrogen atoms that can serve as ligands for metal ions or interact with biological targets.

In recent years, there has been growing interest in tricyclic compounds due to their potential as scaffolds for drug discovery. The rigid framework of these molecules often provides enhanced binding affinity and selectivity when interacting with biological targets such as enzymes or receptors. The specific arrangement of functional groups in 5-benzyl-8-oxa-3,5-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),10,12-tetraene-4,6-dione makes it a promising candidate for further exploration in this context.

The benzyl substituent at the 5-position of the tricyclic system can influence the electronic properties of the molecule and may serve as a handle for further functionalization through reactions such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination. These transformations allow chemists to introduce additional functional groups or link the compound to other molecules, expanding its utility in drug development.

One of the most compelling aspects of this compound is its potential to act as a precursor for more complex pharmacophores. The tricyclic core provides a stable platform upon which additional functional groups can be appended to fine-tune biological activity. For instance, modifications at the 1(9),2(7),10,12 positions could lead to novel derivatives with enhanced potency or selectivity against specific therapeutic targets.

The synthesis of such highly complex molecules often presents significant challenges due to their intricate connectivity and the need for precise stereocontrol. However, advances in synthetic methodology have made it increasingly feasible to construct these systems with high fidelity. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been instrumental in facilitating the assembly of tricyclic frameworks like that of 5-benzyl-8-oxa-3,5-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),10,12-tetraene-4,6-dione.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit interesting pharmacological properties. The presence of multiple heteroatoms and the rigid tricyclic structure could make it a viable candidate for interaction with biological macromolecules such as proteins or nucleic acids. Furthermore, the oxygen-rich environment created by the 8-oxa and 4,6-dione functionalities may enhance its solubility and bioavailability in biological systems.

The field of medicinal chemistry continues to evolve rapidly, with an increasing emphasis on designing molecules with optimized pharmacokinetic profiles and minimal side effects. Compounds like 5-benzyl-8-oxa-3,5-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),10,12-tetraene-4,6-dione represent an exciting frontier for research in this area. Their complex structures offer opportunities to discover new therapeutic agents with unique mechanisms of action.

The role of computational chemistry has also become increasingly important in the design and optimization of such molecules. By leveraging computational methods such as molecular modeling and quantum mechanics simulations, researchers can predict how these compounds will interact with biological targets before undertaking costly synthetic experiments. This approach accelerates the drug discovery process and increases the likelihood of success.

In conclusion, 5-benzyl-8-oxa-3,5-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),10,12-tetraene-4,6-dione (CAS No. 91625-99-9) is a structurally complex and intriguing molecule with significant potential in synthetic chemistry and medicinal research。 Its unique tricyclic framework， featuring multiple heteroatoms， offers opportunities for further exploration into its reactivity， biological activity， and therapeutic applications。 As research in this area progresses， it is likely that more derivatives will be synthesized and evaluated， further elucidating the promise of this class of compounds。